Cas no 53734-75-1 (Neorauflavene)

Neorauflavene is a naturally occurring compound with significant antioxidant properties. It exhibits potent free radical scavenging capabilities, making it valuable in pharmaceutical and nutraceutical applications. Its unique chemical structure contributes to its stability and efficacy, offering a promising candidate for combating oxidative stress and related diseases.

Neorauflavene structure

Product Name:Neorauflavene

CAS No:53734-75-1

MF:C₂₁H₂₀O₅

MW:352.3805

CID:837336

PubChem ID:44257523

Update Time:2025-07-14

Neorauflavene Chemical and Physical Properties

Names and Identifiers

- Neorauflavene
- 5,6,7,8-Tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-ol
- 4-(5-Methoxy-8,8-dimethyl-2H,8H-benzo[1,2-b:5,4-b']dipyran-3-yl)-1,3-benzenediol
- [ "" ]
- LMPK12080061
- 1,3-Benzenediol, 4-(5-methoxy-8,8-dimethyl-2H,8H-benzo[1,2-b:5,4-b']dipyran-3-yl)-
- FS-9502
- CS-0023557
- HY-N3199
- AKOS040762110
- 53734-75-1
- DTXSID301131506
- 4-(5-methoxy-2,2-dimethyl-8H-pyrano[3,2-g]chromen-7-yl)benzene-1,3-diol
- DA-76093
- 4-(5-Methoxy-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-3-yl)benzene-1,3-diol
- 1,3-Benzenediol, 4-(5-methoxy-8,8-dimethyl-2H,8H-benzo[1,2-b:5,4-ba(2)]dipyran-3-yl)-
- 4-(5-Methoxy-8,8-dimethyl-2H,8H-benzo[1,2-b
- Inchi： InChI=1S/C7H10N2O2/c10-7-5-1-3-8-4-2-6(5)11-9-7/h8H,1-4H2,(H,9,10)
- InChI Key： KHTRGFVHYPWHIZ-UHFFFAOYSA-N
- SMILES： C1CNCCc2c1c(=O)[nH]o2

Computed Properties

Exact Mass: 352.13107373g/mol
Monoisotopic Mass: 352.13107373g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 583
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 68.2Å²

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3

Neorauflavene Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Neorauflavene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4643-1 mg	Neorauflavene	53734-75-1		1mg	￥2835.00	2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N13750-5mg	5,6,7,8-Tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-ol	53734-75-1		5mg	¥5600.0	2021-09-08
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